Cas no 1196074-43-7 (4-Amino-2-methoxy-5-nitrobenzonitrile)

4-Amino-2-methoxy-5-nitrobenzonitrile is a versatile organic compound with distinct chemical properties. It exhibits strong nitro and amino functionalities, which render it suitable for a variety of synthetic reactions. The methoxy group enhances solubility and reactivity, while the nitro group provides oxidative stability. This compound is ideal for producing pharmaceuticals, dyes, and polymers, offering high purity and reliable performance in chemical syntheses.

4-Amino-2-methoxy-5-nitrobenzonitrile structure

1196074-43-7 structure

Product Name:4-Amino-2-methoxy-5-nitrobenzonitrile

CAS No:1196074-43-7

MF:C₈H₇N₃O₃

MW:193.159481287003

MDL:MFCD20040384

CID:1065460

PubChem ID:58279973

Update Time:2025-06-18

4-Amino-2-methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-methoxy-5-nitrobenzonitrile
- 4-amino-2-methoxy-5-nitro-benzonitrile
- DB-061583
- BS-14606
- MZSOAOZWWJQCHD-UHFFFAOYSA-N
- C71656
- 1196074-43-7
- SCHEMBL1511848
- AKOS024067623
- CS-0098256
- MFCD20040384
- WXB07443
- MDL： MFCD20040384
- Inchi： 1S/C8H7N3O3/c1-14-8-3-6(10)7(11(12)13)2-5(8)4-9/h2-3H,10H2,1H3
- InChI Key： MZSOAOZWWJQCHD-UHFFFAOYSA-N
- SMILES： O(C)C1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

Exact Mass: 193.04874109g/mol
Monoisotopic Mass: 193.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 105Å²

4-Amino-2-methoxy-5-nitrobenzonitrile Pricemore >>

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